Cas no 2229585-73-1 (3-(5-Bromo-1,3-thiazol-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-Bromo-1,3-thiazol-2-yl)oxolane-2,5-dione
• CAS No: 2229585-73-1
• MF: C₇H₄BrNO₃S
• MW: 262.08055973053
• CID: 5759106
• PubChem ID: 165644383
• Update Time: 2023-11-15

3-(5-Bromo-1,3-thiazol-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1920475
• 3-(5-bromo-1,3-thiazol-2-yl)oxolane-2,5-dione
• 2229585-73-1
• 3-(5-Bromo-1,3-thiazol-2-yl)oxolane-2,5-dione

• Inchi： 1S/C7H4BrNO3S/c8-4-2-9-6(13-4)3-1-5(10)12-7(3)11/h2-3H,1H2
• InChI Key： FKNZOSKOJVZNDO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C(=O)OC(C2)=O)S1

Computed Properties

• Exact Mass: 260.90953g/mol
• Monoisotopic Mass: 260.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.5Ų